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Compound of Interest

Compound Name: Aluminum monochloride

CAS No.: 13595-81-8

Cat. No.: B080767

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aluminum monochloride (AlCl) is a diatomic molecule that has garnered significant interest in

fields ranging from astrophysics to materials science. Unlike the more common aluminum

trichloride (AlCl₃), AlCl is a thermodynamically stable species only at high temperatures and

low pressures.[1] Its highly reactive nature makes it a transient intermediate in various chemical

processes, most notably in the Alcan process for aluminum smelting. This guide provides an in-

depth overview of the chemical and physical properties, synthesis, and experimental

characterization of aluminum monochloride, with a focus on the technical details relevant to

researchers in the physical sciences. While direct applications in drug development are not

established due to its instability under physiological conditions, this document provides a

foundational understanding of this simple but important metal halide.

Chemical and Physical Properties
Aluminum monochloride is a radical species with a single unpaired electron. Its electronic

structure and bonding have been the subject of numerous spectroscopic and computational
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studies.

Table 1: General Properties of Aluminum Monochloride

Property Value Reference

Chemical Formula AlCl [1]

Molecular Weight 62.435 g/mol

IUPAC Name Chloridoaluminum

State at STP Gas (unstable) [1]

Electronic Ground State X¹Σ⁺ [2]

Table 2: Spectroscopic Constants of Aluminum Monochloride (X¹Σ⁺ ground state)

Constant Value Technique Reference

Bₑ 7312.74 Mc/sec
Microwave

Spectroscopy
[3]

αₑ 48.03 Mc/sec
Microwave

Spectroscopy
[3]

rₑ 2.12983 Å
Microwave

Spectroscopy
[3]

ωₑ 481.7747 cm⁻¹
Absorption

Spectroscopy

ωₑxₑ 2.101811 cm⁻¹
Absorption

Spectroscopy

(eqQ)ₐ₁(Al) -29.2 Mc/sec
Microwave

Spectroscopy
[3]

(eqQ)ₐ₁(³⁵Cl) -8.8 Mc/sec
Microwave

Spectroscopy
[3]
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Table 3: Thermodynamic Properties of Gaseous Aluminum Monochloride

Property Value Reference

Standard Enthalpy of

Formation (ΔfH°gas)
-584.59 kJ/mol [4]

Standard Molar Entropy

(S°gas)
314.44 J/(mol K) [4]

Heat Capacity (cp) 82.46 J/(mol K) [4]

Synthesis and Generation
Due to its high reactivity and instability under standard conditions, aluminum monochloride is

typically generated in situ for experimental studies. There are no standard laboratory

procedures for the synthesis and isolation of bulk AlCl.

High-Temperature Reaction
The primary industrial context for AlCl formation is the Alcan process, where aluminum-rich

alloys are heated to approximately 1,300 °C in the presence of aluminum trichloride to produce

gaseous AlCl. This is then disproportionated upon cooling to yield pure aluminum.

The overall reaction is: 2 Al(alloy) + AlCl₃(gas) ⇌ 3 AlCl(gas)

A laboratory-scale method for generating gaseous AlCl involves the high-temperature reaction

of aluminum metal with a chlorine source.

Experimental Protocol: High-Temperature Generation of AlCl for Spectroscopy

Apparatus: A high-temperature furnace equipped with a quartz or alumina reaction tube. A

vacuum system is required to maintain low pressure. The reaction products are then passed

into a spectrometer.

Procedure:

Place aluminum metal turnings or powder in the center of the reaction tube.
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Evacuate the system to a low pressure.

Heat the furnace to a temperature between 650 and 750 °C.[5][6]

Introduce a controlled flow of chlorine gas (Cl₂) or hydrogen chloride (HCl) gas over the

heated aluminum.[5][6]

The resulting gaseous AlCl can be directly analyzed by a suitable spectroscopic

technique.

Laser Ablation
A common and effective method for producing a beam of cold AlCl molecules for high-

resolution spectroscopy is laser ablation.

Experimental Protocol: Generation of AlCl via Laser Ablation

Apparatus: A cryogenic helium buffer-gas beam source, a high-power pulsed laser (e.g.,

Nd:YAG), and a solid precursor target.

Procedure:

Prepare a solid precursor target, which can be a mixture of aluminum powder and a

chlorine donor like potassium chloride (KCl).[7]

Place the target in a vacuum chamber equipped with a cryogenic buffer-gas cell.

Introduce helium buffer gas into the cell and cool it to cryogenic temperatures (e.g., 4 K).

Ablate the surface of the precursor target with short pulses from a high-power laser (e.g.,

532 nm).[7]

The ablated material thermalizes with the cold helium gas, forming a beam of cold AlCl

molecules that can be interrogated by spectroscopic methods downstream.[7]
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In-Situ Generation of AlCl

High-Temperature Reaction

Laser Ablation

Aluminum Metal

High-Temperature Furnace
(650-750 °C)

Chlorine Source (Cl2 or HCl) Gaseous AlCl

Spectroscopic Analysis

Al/KCl Target Cold AlCl BeamPulsed Laser
(e.g., Nd:YAG)

Cryogenic He Buffer Gas

Click to download full resolution via product page

Methods for the in-situ generation of aluminum monochloride.

Spectroscopic Characterization
The transient nature of AlCl necessitates the use of various spectroscopic techniques for its

characterization.

Microwave Spectroscopy
Microwave spectroscopy provides highly precise information about the rotational energy levels

of molecules, from which accurate molecular geometries and electronic properties can be

derived.

Experimental Protocol: High-Temperature Microwave Spectroscopy of AlCl
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Apparatus: A high-temperature microwave spectrometer consisting of a microwave source,

an absorption cell capable of being heated to high temperatures, and a detector.

Procedure:

Generate gaseous AlCl within the high-temperature absorption cell using the high-

temperature reaction method described previously.

Pass microwaves through the cell and measure the absorption as a function of frequency.

The observed transitions correspond to changes in the rotational quantum number, J.

Analysis of the rotational spectrum yields the rotational constant (B), the centrifugal

distortion constant (D), and nuclear quadrupole coupling constants (eQq).[3][8]

Infrared Spectroscopy
Infrared (IR) spectroscopy probes the vibrational energy levels of molecules. For a diatomic

molecule like AlCl, there is one fundamental vibrational mode.

Experimental Protocol: Matrix Isolation Infrared Spectroscopy of AlCl

Matrix isolation is a technique used to trap reactive species in an inert solid matrix at low

temperatures, allowing for their spectroscopic study.

Apparatus: A cryostat with a cold window (e.g., CsI cooled to ~4 K), a deposition system for

the sample and matrix gas, and an FTIR spectrometer.

Procedure:

Generate gaseous AlCl using one of the methods described above.

Co-deposit the gaseous AlCl with a large excess of an inert matrix gas (e.g., argon) onto

the cold window.[9]

The AlCl molecules are trapped in the solid argon matrix, preventing them from reacting

with each other.
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Record the infrared spectrum of the matrix-isolated sample. The vibrational frequency of

AlCl can be determined from the absorption bands.

Matrix Isolation Spectroscopy Workflow

Generation of
Gaseous AlCl

Co-deposition

Inert Matrix Gas
(e.g., Argon)

Cryostat with
Cold Window (~4K) FTIR Spectrometer Infrared Spectrum

of Isolated AlCl

Click to download full resolution via product page

Workflow for matrix isolation infrared spectroscopy of AlCl.

UV-Visible and Resonance-Enhanced Multiphoton
Ionization (REMPI) Spectroscopy
Electronic spectroscopy in the UV-Visible region provides information about the excited

electronic states of AlCl. The A¹Π ← X¹Σ⁺ transition is a well-studied system.[2][10] REMPI

spectroscopy is a highly sensitive technique for studying the electronic states of molecules.

Experimental Protocol: REMPI Spectroscopy of AlCl

Apparatus: A tunable pulsed laser system, a molecular beam apparatus for generating a jet-

cooled beam of AlCl, and a time-of-flight mass spectrometer for ion detection.

Procedure:

Generate a molecular beam of AlCl, often using laser ablation.

The molecules are cooled to very low rotational and vibrational temperatures by

supersonic expansion.

The molecular beam is intersected by the tunable laser beam.
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When the laser is tuned to a resonant electronic transition, the molecule is excited.

A second (or third) photon from the same or another laser pulse ionizes the excited

molecule.

The resulting ions are detected by the mass spectrometer.

A spectrum is obtained by plotting the ion signal as a function of the laser wavelength,

revealing the rovibronic structure of the excited electronic states.[11]

Computational Studies
Ab initio and density functional theory (DFT) calculations have been instrumental in

complementing experimental studies of aluminum monochloride. These computational

methods provide valuable insights into the electronic structure, potential energy curves,

spectroscopic constants, and thermodynamic properties of AlCl.[12] Theoretical studies have

also been used to predict the properties of AlCl oligomers.[13]

Logical Relationships in AlCl Chemistry
The chemistry of aluminum monochloride is intrinsically linked to that of aluminum trichloride

and elemental aluminum, particularly in high-temperature environments.

Aluminum (Al)

Aluminum Monochloride (AlCl)

 + Cl2 or HCl
(High T)

Aluminum Trichloride (AlCl3)

 + 2Al
(High T, Comproportionation)

Cooling
(Disproportionation)

 + Cl2 Cooling
(Disproportionation)

Click to download full resolution via product page
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Key chemical relationships involving aluminum monochloride.

Conclusion
Aluminum monochloride, while unstable under ambient conditions, is a fundamentally

important diatomic molecule with a rich gas-phase chemistry and a well-characterized

spectroscopic profile. This guide has provided a comprehensive overview of its properties,

methods of in-situ generation, and the experimental protocols used for its characterization. For

researchers and scientists in the physical sciences, an understanding of AlCl is crucial for

applications in materials processing, high-temperature chemistry, and astrophysics. The

detailed experimental workflows and tabulated data presented herein serve as a valuable

technical resource for further investigation into this fascinating molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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